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Compound of Interest

Compound Name:
1,2-Bis(bromomethyl)-4-

nitrobenzene

Cat. No.: B1337785 Get Quote

An In-depth Technical Guide to 1,2-
Bis(bromomethyl)-4-nitrobenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical intermediate 1,2-
Bis(bromomethyl)-4-nitrobenzene, focusing on its molecular properties, synthesis, and

potential applications as a scaffold in medicinal chemistry and drug development. The

document includes detailed experimental protocols and safety guidelines to support research

and development activities.

Chemical Properties and Data
1,2-Bis(bromomethyl)-4-nitrobenzene is a substituted aromatic compound featuring two

reactive bromomethyl groups and a nitro group. These functional groups make it a versatile

building block for synthesizing more complex molecules. Key quantitative data are summarized

below.
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Property Value Source

Molecular Formula C₈H₇Br₂NO₂ [1]

Molecular Weight 308.95 g/mol [1]

Melting Point 73-74 °C [2]

Appearance White solid [2]

Elemental Analysis C: 31.1%, H: 2.3%, N: 4.5% [2]

Experimental Protocols
Synthesis of 1,2-Bis(bromomethyl)-4-nitrobenzene
A general procedure for the synthesis of 1,2-Bis(bromomethyl)-4-nitrobenzene involves the

nitration of 1,2-bis(bromomethyl)benzene.[2]

Materials:

1,2-bis(bromomethyl)benzene (72.2 g, 300 mmol)

Potassium nitrate (KNO₃) (33.0 g, 330 mmol)

Sulfuric acid (CH₂SO₄) (600 mL)

Ice water

Ethyl acetate (EtOAc) / Petroleum ether

Procedure:

A solution of 1,2-bis(bromomethyl)benzene in sulfuric acid is prepared in a reaction vessel

and cooled to 0 °C.[2]

Potassium nitrate (KNO₃) is added in batches to the stirred solution over a period of 1 hour,

maintaining the temperature at 0 °C.[2]
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After the addition is complete, the reaction mixture is stirred for an additional 3 hours at 0 °C.

[2]

The reaction mixture is then carefully poured into ice water and stirred for 2 hours at 0 °C to

precipitate the product.[2]

Purification and Characterization:

The solid product is collected by filtration.[2]

The collected solid is washed several times with water and then dried.[2]

The final product, 1,2-bis(bromomethyl)-4-nitrobenzene, is obtained as a white solid with a

yield of approximately 68%.[2]

The structure of the product can be confirmed by ¹H NMR and ¹³C NMR spectroscopy.[2]
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Diagram 1: Synthesis Workflow for 1,2-Bis(bromomethyl)-4-nitrobenzene
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Diagram 1: Synthesis Workflow
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Applications in Drug Development
While direct applications of 1,2-Bis(bromomethyl)-4-nitrobenzene in approved drugs are not

documented, its structure is highly valuable for creating novel molecular entities in drug

discovery. The two bromomethyl groups are excellent leaving groups for nucleophilic

substitution reactions, allowing for the attachment of various pharmacophores. The nitro group

can be readily reduced to an amine, a key functional group in many active pharmaceutical

ingredients (APIs).[3][4] This dual reactivity makes it a versatile starting material for building

libraries of compounds for biological screening.

The general strategy involves using the compound as a central scaffold to link different

chemical moieties, potentially leading to molecules with novel therapeutic activities in areas

such as oncology and cardiovascular disease.[4]
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Diagram 2: Logical Workflow in Drug Discovery
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Diagram 2: Hypothetical Drug Discovery Workflow

Safety and Handling
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As a reactive chemical intermediate, 1,2-Bis(bromomethyl)-4-nitrobenzene requires careful

handling in a well-ventilated area, preferably a chemical fume hood.[1]

Personal Protective Equipment (PPE):

Gloves: Wear chemical-impermeable gloves. Gloves must be inspected before use.[1]

Eye Protection: Use safety glasses or a face shield.[1]

Clothing: Wear suitable protective clothing to avoid skin contact.[1]

First Aid Measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen.[1]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water.[1]

Eye Contact: Rinse eyes with pure water for at least 15 minutes and consult a doctor.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[1]

Spill and Disposal:

In case of a spill, prevent further leakage if safe to do so.[1] Collect the material using spark-

proof tools and place it in a suitable, closed container for disposal.[1]

Disposal should be carried out by a licensed chemical destruction plant or through controlled

incineration with flue gas scrubbing. Do not discharge into sewer systems.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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